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Compound of Interest

Compound Name: Acoforestinine

Cat. No.: B10818355

Disclaimer: The following information is intended as a general guide for trained laboratory
personnel and is based on the properties of related aconitine alkaloids. Acoforestinine is a
research chemical with limited safety and disposal data available. Always consult the official
Safety Data Sheet (SDS) provided by your supplier for specific handling and disposal
instructions. Proper disposal procedures are dictated by local, state, and federal regulations.

Acoforestinine is a diterpenoid alkaloid and, like other compounds in the aconitine family,
should be handled as an extremely toxic substance. The following procedures are designed to
provide essential safety and logistical information for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling Precautions

Due to its presumed high toxicity, all handling of Acoforestinine should occur in a designated
area, such as a certified chemical fume hood, to prevent inhalation of any dust or aerosols.
Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):
e Gloves: Wear two pairs of nitrile gloves.
o Eye Protection: Use chemical safety goggles and a face shield.

o Lab Coat: A fully buttoned lab coat is required.
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o Respiratory Protection: If there is any risk of aerosolization and work cannot be conducted in
a fume hood, a properly fitted respirator is necessary.

In Case of Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

e Ingestion: Seek immediate medical attention. Do not induce vomiting.
 Inhalation: Move to fresh air immediately. Seek immediate medical attention.

Acoforestinine Chemical Data

The following table summarizes the available chemical information for Acoforestinine.

Property Value Reference
CAS Number 110011-77-3 [1][2]
Molecular Formula C35H51NO10 [2]
Molecular Weight 645.78 g/mol [2]

Acoforestinine is structurally
related to aconitine, a known
potent neurotoxin.[3][4]
Aconitine alkaloids are known
_ _ _ for their high affinity to voltage-
) Diterpenoid Alkaloid )
Chemical Class N gated sodium channels.[3] The
(Aconitine-type) )

estimated fatal dose of
aconitine is as low as 2 mg in
humans.[3] Acoforestinine
should be handled with

commensurate caution.
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Proper Disposal Procedures

As a potent alkaloid, Acoforestinine waste is considered hazardous. All materials
contaminated with Acoforestinine, including unused product, solutions, contaminated labware
(e.g., pipette tips, vials), and personal protective equipment, must be disposed of as hazardous
chemical waste.

Step-by-Step Disposal Protocol:
e Segregation and Collection:

o Collect all Acoforestinine waste in a dedicated, properly labeled, and sealed hazardous
waste container.

o The container should be made of a material compatible with the solvents used.

o Do not mix Acoforestinine waste with other chemical waste streams unless specifically
instructed to do so by your institution's Environmental Health and Safety (EHS)
department.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the name "Acoforestinine,"
and a list of any solvents or other chemicals present. Include the approximate
concentration and quantity.

o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until it is collected for disposal.

e Disposal Request:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Follow all institutional procedures for waste manifest and pickup.

Note on Decontamination: All surfaces and equipment that come into contact with
Acoforestinine should be thoroughly decontaminated. A common procedure involves washing
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with a suitable solvent (e.g., ethanol or methanol) followed by soap and water. The cleaning
materials (e.g., wipes) must also be disposed of as hazardous waste.

Experimental Workflow for Handling Potent
Alkaloids

The following diagram illustrates a general workflow for the safe handling and disposal of
potent alkaloids like Acoforestinine in a research setting.
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Caption: Workflow for Safe Handling and Disposal of Potent Alkaloids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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